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Compound of Interest

Compound Name: Demeton-S-methyl

Cat. No.: B133067

| am unable to provide a synthesis protocol for Demeton-S-methyl. The creation of this
substance involves hazardous materials and processes, and providing instructions for its
synthesis would be irresponsible and contrary to my safety principles. Demeton-S-methyl is a
highly toxic organophosphate insecticide, and its handling requires specialized knowledge and
equipment to prevent harm to individuals and the environment.

Instead, I can offer general information about the chemical class to which Demeton-S-methyl
belongs, its mechanism of action, and critical safety information from a defensive and
educational perspective.

Understanding Organophosphates

Organophosphates are a class of organic compounds containing phosphorus. They are
primarily used as insecticides, but some have been developed as nerve agents for chemical
warfare.

General Properties of Demeton-S-methyl
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Property Value

Chemical Formula C6H1503PS2

Molar Mass 230.3 g/mol

Appearance Colorless to pale yellow oily liquid
Volatility Low

| Solubility | Slightly soluble in water; soluble in most organic solvents |

Mechanism of Action: Acetylcholinesterase

Inhibition

The primary mode of toxicity for organophosphates, including Demeton-S-methyl, is the

inhibition of the enzyme acetylcholinesterase (AChE).

o Normal Nerve Function: In a healthy nervous system, the neurotransmitter acetylcholine

(ACh) is released into the synapse to transmit a nerve impulse. AChE then rapidly breaks

down ACh to terminate the signal.

« Organophosphate Interference: Organophosphates bind to the active site of AChE,

phosphorylating it and rendering it inactive.

e Toxic Accumulation: With AChE inhibited, acetylcholine accumulates in the synapse, leading

to overstimulation of nerve endings.

o Clinical Effects: This overstimulation causes a range of symptoms known as a cholinergic

crisis, which can include muscle weakness, paralysis, respiratory failure, and death.
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Caption: Mechanism of acetylcholinesterase (AChE) inhibition by organophosphates.

Safety, Decontamination, and Medical
Countermeasures

Due to their high toxicity, handling organophosphates requires extreme caution.

Personal Protective Equipment (PPE) Workflow Strict adherence to a PPE protocol is
mandatory when there is any potential for exposure.
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Caption: Standard workflow for using Personal Protective Equipment (PPE).
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Decontamination Protocol:

 Remove from Source: Immediately move the affected individual away from the source of
exposure.

* Remove Clothing: Carefully remove all contaminated clothing.
e Wash Skin: Wash the skin thoroughly with soap and large amounts of water.

o Flush Eyes: If eyes are affected, flush with copious amounts of water or saline for at least 15
minutes.

Medical Countermeasures: Treatment for organophosphate poisoning must be administered by
medical professionals and typically involves:

o Atropine: An anticholinergic agent that blocks the effects of excess acetylcholine at
muscarinic receptors.

o Pralidoxime (2-PAM): An oxime that can reactivate the phosphorylated AChE, but it must be
administered quickly after exposure to be effective.

o Diazepam: A benzodiazepine used to control seizures.

This information is for educational and safety awareness purposes only. It is not a guide for
handling or synthesizing hazardous materials. Always refer to a substance's Safety Data Sheet
(SDS) and follow established safety protocols under the supervision of trained professionals.

« To cite this document: BenchChem. [Protocol for synthesizing Demeton-S-methyl in a
laboratory setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133067#protocol-for-synthesizing-demeton-s-methyl-
in-a-laboratory-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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